Cas no 1956385-41-3 (4-(Trifluoromethyl)nicotinimidamide hydrochloride)

• Product Name: 4-(Trifluoromethyl)nicotinimidamide hydrochloride
• CAS No: 1956385-41-3
• MF: C₇H₇ClF₃N₃
• MW: 225.598790407181
• CID: 4728326
• Update Time: 2025-10-29

4-(Trifluoromethyl)nicotinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)nicotinimidamide hydrochloride

• Inchi： 1S/C7H6F3N3.ClH/c8-7(9,10)5-1-2-13-3-4(5)6(11)12;/h1-3H,(H3,11,12);1H
• InChI Key： DCEYUVKZFUKKBK-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CN=CC=1C(=N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Topological Polar Surface Area: 62.8

Additional information on 4-(Trifluoromethyl)nicotinimidamide hydrochloride

4-(Trifluoromethyl)nicotinimidamide Hydrochloride: A Comprehensive Overview

4-(Trifluoromethyl)nicotinimidamide hydrochloride (CAS No. 1956385-41-3) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has been the subject of extensive research, particularly in the context of its potential applications in drug development and material science. The trifluoromethyl group attached to the nicotinimidamide backbone introduces intriguing electronic and steric effects, making it a valuable molecule for exploring novel chemical reactions and biological activities.

The synthesis of 4-(Trifluoromethyl)nicotinimidamide hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding nicotinimide intermediate. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. The incorporation of the trifluoromethyl group is often achieved through electrophilic substitution or nucleophilic aromatic substitution, depending on the specific precursor used. These methods have been refined to minimize side reactions and maximize selectivity, ensuring that the compound retains its desired structural integrity.

One of the most compelling aspects of 4-(Trifluoromethyl)nicotinimidamide hydrochloride is its pharmacological profile. Studies have demonstrated that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, research published in *Journal of Medicinal Chemistry* highlighted its ability to modulate G-protein coupled receptors (GPCRs), a class of proteins critical for cellular signaling. The trifluoromethyl group plays a pivotal role in enhancing the compound's bioavailability and receptor affinity, making it a promising candidate for therapeutic interventions in areas such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological applications, 4-(Trifluoromethyl)nicotinimidamide hydrochloride has also been explored for its potential in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent studies have shown that incorporating this compound into polymer blends can significantly improve their electrical conductivity without compromising mechanical stability. This dual functionality underscores its versatility as both a pharmaceutical agent and a material building block.

The structural characterization of 4-(Trifluoromethyl)nicotinimidamide hydrochloride has been carried out using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided valuable insights into its molecular geometry and intermolecular interactions, which are crucial for understanding its physical and chemical properties. For example, NMR analysis revealed that the trifluoromethyl group induces a distinct splitting pattern in the aromatic region, indicative of its strong electron-withdrawing effect.

From an environmental perspective, the synthesis and application of 4-(Trifluoromethyl)nicotinimidamide hydrochloride have been designed with sustainability in mind. Researchers have developed eco-friendly protocols that minimize waste generation and reduce reliance on hazardous reagents. For instance, solvent-free reactions or catalytic systems based on renewable resources have been employed to synthesize this compound on an industrial scale. These efforts align with global initiatives aimed at promoting green chemistry practices.

In conclusion, 4-(Trifluoromethyl)nicotinimidamide hydrochloride (CAS No. 1956385-41-3) stands as a testament to the ingenuity of modern chemical research. Its unique structure, versatile properties, and wide-ranging applications position it as a key molecule in both academic and industrial settings. As ongoing studies continue to uncover new facets of its potential, this compound is poised to make significant contributions to various fields, from drug discovery to materials innovation.